Cas no 1225859-43-7 (2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1225859-43-7
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4791770
• Update Time: 2025-11-06

2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-4-2-1-3-10(11)12-7-9(8-18)5-6-17-12/h1-8H
• InChI Key： RONXEQVYGBTFRT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=O)C=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde

Recent Advances in the Application of 2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1225859-43-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1225859-43-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This aromatic aldehyde, characterized by its trifluoromethylphenyl and isonicotinaldehyde moieties, has demonstrated significant potential in the development of targeted therapeutics and chemical probes. Recent studies have focused on its utility in the synthesis of kinase inhibitors, antimicrobial agents, and fluorescent probes for biological imaging.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde as a building block for the development of selective JAK2 inhibitors. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the aldehyde group to create a series of derivatives with improved pharmacokinetic properties. The lead compound derived from this scaffold showed promising results in preclinical models of myeloproliferative disorders, with an IC50 value of 12 nM against JAK2 and excellent selectivity over other kinases in the panel.

In antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) the synthesis of novel quinolone derivatives using 1225859-43-7 as a key intermediate. The resulting compounds exhibited potent activity against drug-resistant strains of Staphylococcus aureus (MIC values ranging from 0.5-2 μg/mL), with the trifluoromethyl group playing a crucial role in membrane penetration and target binding. Molecular docking studies revealed that these derivatives interact with the DNA gyrase binding site in a unique orientation compared to existing quinolone antibiotics.

The unique photophysical properties of 2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde have also been exploited in chemical biology applications. A recent publication in Chemical Communications (2024) described its use as a precursor for developing environment-sensitive fluorescent probes. The researchers created a series of push-pull fluorophores by conjugating the aldehyde with various electron-donating groups, resulting in compounds with large Stokes shifts (120-150 nm) and significant solvatochromism. These probes were successfully applied to monitor protein conformational changes in real-time using fluorescence lifetime imaging microscopy (FLIM).

From a synthetic chemistry perspective, several innovative methodologies have been developed to access 1225859-43-7 and its derivatives more efficiently. A 2023 paper in Organic Letters reported a palladium-catalyzed carbonylative coupling approach that allows for the one-pot synthesis of the compound from readily available 2-bromo-6-(trifluoromethyl)pyridine and 2-iodobenzaldehyde. This method offers significant advantages over traditional routes, with yields improved from 45% to 82% and reduced production of byproducts.

Looking forward, the versatility of 2-(2-(Trifluoromethyl)phenyl)isonicotinaldehyde suggests it will continue to play an important role in medicinal chemistry and chemical biology research. Current efforts are focusing on expanding its applications in PROTAC (proteolysis targeting chimera) development and as a warhead for covalent inhibitors. The compound's unique combination of synthetic accessibility, structural diversity potential, and favorable physicochemical properties makes it particularly valuable for addressing challenging biological targets.